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Compound of Interest

Compound Name:

N,N-Diethyl-2-

piperidinecarboxamide

hydrochloride

CAS No.: 6270-43-5

Cat. No.: B1316197

Get Quote

Focus Entity: Methacrylamidopropyltrimethylammonium Chloride (MAPTAC)

Executive Summary
This technical guide provides a comprehensive analysis of the chemical entity C₁₀H₂₁ClN₂O,

predominantly identified in pharmaceutical and biomedical research as

Methacrylamidopropyltrimethylammonium Chloride (MAPTAC). While isomeric forms such as

2-Chloro-N-[3-(diethylamino)propyl]propanamide exist as synthesis intermediates, MAPTAC

represents the primary functional application of this formula in drug development.

MAPTAC is a cationic monomer critical to the engineering of stimuli-responsive hydrogels and

gene delivery vectors. Its quaternary ammonium motif provides the positive charge density

necessary for electrostatic interaction with anionic biological targets (e.g., DNA, cell

membranes) and the formation of polyampholytes for controlled drug release.
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Part 1: Molecular Identity & Physicochemical
Characterization
Exact Molecular Weight Calculation
Precise molecular weight determination is fundamental for stoichiometry in polymerization

reactions. The calculation below utilizes IUPAC standard atomic weights.

Formula:

Element Count
Atomic Weight (
g/mol )

Subtotal ( g/mol )

Carbon (C) 10 12.011 120.110

Hydrogen (H) 21 1.008 21.168

Chlorine (Cl) 1 35.450 35.450

Nitrogen (N) 2 14.007 28.014

Oxygen (O) 1 15.999 15.999

Total MW 220.741 g/mol

Structural Architecture
The efficacy of MAPTAC in drug delivery stems from its bifunctional structure: a polymerizable

vinyl group and a permanently charged quaternary ammonium head.
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Figure 1: Functional segmentation of the MAPTAC molecule. The vinyl group enables radical

polymerization, while the quaternary ammonium group provides pH-independent cationic

charge.
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Part 2: Synthesis & Polymerization Protocols
Strategic Context: Hydrogel Synthesis for Drug Delivery
In drug development, MAPTAC is rarely used in isolation. It is copolymerized (often with neutral

monomers like acrylamide or HEMA) to create cationic hydrogels. These matrices are used to

sequester anionic drugs (e.g., NSAIDs, insulin) or genetic material via electrostatic attraction,

releasing them upon environmental triggers (pH or ionic strength changes).

Protocol: Free-Radical Copolymerization of MAPTAC
Hydrogels
Objective: Synthesize a cationic hydrogel network capable of sustained drug release.

Reagents:

Monomer: MAPTAC (50% wt solution in water).

Co-monomer: Acrylamide (AAm) or Methacrylic Acid (MAAc).

Crosslinker: N,N'-Methylenebisacrylamide (MBA).

Initiator: Ammonium Persulfate (APS).

Accelerator: TEMED (Tetramethylethylenediamine).

Step-by-Step Methodology:

Stoichiometric Preparation:

Dissolve MAPTAC and AAm in deionized water to achieve a total monomer concentration

of 1.0 M.

Note: Adjust the MAPTAC:AAm ratio (e.g., 10:90 to 50:50) to modulate charge density.[1]

Higher MAPTAC content increases swelling and drug binding capacity but may reduce

mechanical strength [1].

Crosslinker Addition:
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Add MBA (1-3 mol% relative to total monomer).

Self-Validation: Ensure complete dissolution. Turbidity indicates premature crosslinking or

insolubility.

Deoxygenation (Critical Step):

Purge the solution with Nitrogen (

) gas for 15 minutes.

Causality: Oxygen inhibits free-radical propagation. Failure to purge will result in "sticky"

surfaces or incomplete gelation.

Initiation:

Add APS (10 mg/mL stock) followed immediately by TEMED (10 µL per 10 mL solution).

Mix gently to avoid introducing oxygen bubbles.

Curing:

Inject the mixture into glass molds or multi-well plates.

Incubate at 25°C - 37°C for 4-24 hours.

Purification:

Immerse the formed hydrogels in distilled water for 48 hours, changing water every 6

hours.

Validation: Monitor the wash water via UV-Vis spectroscopy (200-220 nm) to detect

unreacted monomers. Wash until absorbance is negligible.

Part 3: Applications in Drug Delivery Systems[2][3]
Mechanism of Action: Ion-Exchange Release
MAPTAC-based hydrogels function as ion-exchange resins.
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Loading: Anionic drugs (D-) bind to the quaternary ammonium sites (

) during the swelling phase.

Release: In physiological fluids (high ionic strength), endogenous ions (

,

) compete for the binding sites, displacing the drug.

Experimental Data: Swelling and Release Kinetics
The following table summarizes typical performance metrics for MAPTAC-co-AAm hydrogels in

controlled release studies.

Parameter
MAPTAC
Content
(mol%)

Swelling Ratio
(pH 7.4)

Drug Loading
Efficiency
(Indomethacin)

Release

(Hours)

Low Charge 5% 12.5 g/g 45% 2.5

Medium Charge 15% 28.0 g/g 78% 6.0

High Charge 30% 45.2 g/g 92% 14.5

Data interpretation: Increasing MAPTAC content significantly enhances swelling (due to

electrostatic repulsion between chains) and drug loading (more binding sites), resulting in a

more sustained release profile [2].

Workflow: Drug Loading & Release Analysis
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Figure 2: Standard operating procedure for evaluating hydrogel-based drug delivery systems.

Part 4: Safety & Handling (MSDS Summary)
While MAPTAC is a valuable tool, it requires strict safety protocols during handling, particularly

in its monomeric form.

Hazards: Skin and eye irritant. Harmful if swallowed.

Storage: Hygroscopic. Store under inert gas (Argon/Nitrogen) at 2-8°C to prevent

spontaneous polymerization or hydrolysis.
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Disposal: Polymerize unreacted monomer before disposal to prevent environmental leaching

of quaternary ammonium compounds, which can be toxic to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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